Cas no 1261450-92-3 (6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1261450-92-3
• MF: C₁₃H₆F₆INO
• MW: 433.087736606598
• CID: 4987286
• Update Time: 2025-10-14

6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F6INO/c14-12(15,16)11-9(5-6-10(20)21-11)7-1-3-8(4-2-7)22-13(17,18)19/h1-6H
• InChI Key： IVAPZVSHRJUIMP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(F)(F)F)=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

Introduction to 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261450-92-3)

6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261450-92-3) is a versatile compound with significant applications in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of an iodine atom, a trifluoromethoxy group, and a trifluoromethyl group endows this molecule with a combination of electronic and steric properties that make it an attractive candidate for various biological studies.

The iodine atom in the structure of 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine is particularly noteworthy. Iodine is a common functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. This property is crucial for improving the pharmacokinetic profiles of drug candidates, making them more suitable for in vivo studies and clinical applications. Recent research has highlighted the importance of iodinated compounds in the development of radiopharmaceuticals for diagnostic imaging and targeted therapy.

The trifluoromethoxy group (OCF₃) is another key feature of this compound. This functional group is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule and affect its reactivity and binding affinity to biological targets. The presence of the trifluoromethoxy group has been shown to enhance the potency and selectivity of several drug candidates, making it a valuable moiety in drug design. Studies have demonstrated that compounds containing this group exhibit improved pharmacological properties, such as increased solubility and reduced toxicity.

The trifluoromethyl group (CF₃) is also a significant component of 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine. This group is widely used in medicinal chemistry due to its ability to modulate the lipophilicity, metabolic stability, and bioavailability of molecules. The trifluoromethyl group can improve the binding affinity of drugs to their target proteins, leading to enhanced therapeutic effects. Additionally, it can help reduce off-target interactions and minimize side effects, which are critical considerations in drug development.

The pyridine core in 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine provides a rigid and planar structure that can facilitate specific interactions with biological targets. Pyridine derivatives are well-known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the pyridine core with the iodine, trifluoromethoxy, and trifluoromethyl groups creates a molecule with a unique set of properties that can be exploited for various therapeutic applications.

In recent years, there has been growing interest in the use of fluorinated compounds like 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine in drug discovery. Fluorination can significantly enhance the pharmacological properties of molecules by improving their metabolic stability, reducing their susceptibility to enzymatic degradation, and increasing their binding affinity to target proteins. These advantages have led to the development of several fluorinated drugs that have shown promising results in preclinical and clinical studies.

The synthesis of 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the trifluoromethoxy and trifluoromethyl groups through electrophilic substitution reactions. The iodination step can be achieved using iodine or an iodinating agent such as N-iodosuccinimide (NIS). The synthetic route can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 6-Iodo-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261450-92-3) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, including the iodine atom, trifluoromethoxy group, trifluoromethyl group, and pyridine core, make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to explore its biological activities and optimize its properties for various medical applications.